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Compound of Interest

Compound Name:
4-iodo-5-methyl-3-

(trifluoromethyl)-1H-pyrazole

Cat. No.: B1524320 Get Quote

Understanding the Problem: The Competing
Pathways
In any Suzuki-Miyaura coupling, the desired productive cycle competes with side reactions.[3]

With sensitive substrates like 4-iodopyrazoles, the palladium catalyst can enter a

dehalogenation pathway, where the iodine atom is replaced by a hydrogen, yielding the simple

pyrazole core instead of the target molecule.[1][2] This occurs primarily through the formation

of a palladium-hydride (Pd-H) species, which can arise from the base, solvent, or impurities.[1]

This Pd-H intermediate can then undergo reductive elimination with the pyrazole moiety,

leading to the undesired byproduct.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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